Cas no 2624139-41-7 (methyl 1-nitrosopyrrolidine-3-carboxylate)

• Product Name: methyl 1-nitrosopyrrolidine-3-carboxylate
• CAS No: 2624139-41-7
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• MDL: MFCD33550210
• CID: 5663359
• PubChem ID: 155978108
• Update Time: 2025-10-31

methyl 1-nitrosopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2624139-41-7
• EN300-27735456
• methyl 1-nitrosopyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 1-nitroso-, methyl ester

• MDL： MFCD33550210
• Inchi： 1S/C6H10N2O3/c1-11-6(9)5-2-3-8(4-5)7-10/h5H,2-4H2,1H3
• InChI Key： KNMLJNOBORFQAN-UHFFFAOYSA-N
• SMILES： N1(N=O)CCC(C(OC)=O)C1

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 279.5±33.0 °C(Predicted)
• pka: -4.52±0.40(Predicted)

Additional information on methyl 1-nitrosopyrrolidine-3-carboxylate

Recent Advances in the Study of Methyl 1-Nitrosopyrrolidine-3-Carboxylate (CAS: 2624139-41-7) in Chemical Biology and Pharmaceutical Research

Methyl 1-nitrosopyrrolidine-3-carboxylate (CAS: 2624139-41-7) is a nitrosamine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Nitrosamines, characterized by the presence of a nitroso group (-NO) attached to an amine, are known for their diverse biological activities, including mutagenicity and carcinogenicity, which make them both a subject of caution and interest in medicinal chemistry. This compound, in particular, has been explored for its unique structural properties and reactivity, which may offer novel pathways for therapeutic agent design.

Recent studies have focused on the synthesis and characterization of methyl 1-nitrosopyrrolidine-3-carboxylate, aiming to elucidate its chemical behavior and potential biological interactions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Additionally, computational modeling has provided insights into its electronic properties and potential binding affinities with biological targets, such as enzymes or receptors involved in disease pathways. These foundational studies are critical for understanding how this compound might be leveraged in drug design.

One of the key areas of investigation has been the role of methyl 1-nitrosopyrrolidine-3-carboxylate in the formation of DNA adducts, which are covalent modifications of DNA that can lead to mutations if not properly repaired. Researchers have utilized in vitro assays to assess the compound's genotoxic potential, comparing it to other known nitrosamines. These studies are essential for evaluating the safety profile of this compound, particularly if it is to be considered for further development in pharmaceutical applications. Preliminary results suggest that while it exhibits some genotoxic activity, its effects may be modulated by structural modifications or co-administration with protective agents.

Beyond its toxicological profile, methyl 1-nitrosopyrrolidine-3-carboxylate has shown promise as a precursor in the synthesis of more complex molecules with potential therapeutic benefits. For instance, recent work has explored its use in the construction of pyrrolidine-based scaffolds, which are prevalent in many bioactive compounds and drugs. By functionalizing the carboxylate and nitroso groups, researchers have generated a library of derivatives with varying biological activities, including anti-inflammatory and anticancer properties. These efforts highlight the compound's versatility as a building block in medicinal chemistry.

In conclusion, methyl 1-nitrosopyrrolidine-3-carboxylate (CAS: 2624139-41-7) represents a compelling subject of study in the intersection of chemical biology and pharmaceutical research. While its genotoxic potential necessitates careful evaluation, its structural features and reactivity offer exciting opportunities for drug discovery. Ongoing research aims to further characterize its biological interactions and optimize its derivatives for therapeutic applications. As the field advances, this compound may emerge as a valuable tool in the development of novel treatments for various diseases.